N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: pyrrolidin-1-yl-[4-[[[4-(trifluoromethyl)pyrimidin-2-yl]amino]methyl]phenyl]methanone
• InChI: InChI=1S/C17H17F3N4O/c18-17(19,20)14-7-8-21-16(23-14)22-11-12-3-5-13(6-4-12)15(25)24-9-1-2-10-24/h3-8H,1-2,9-11H2,(H,21,22,23)
• InChI Key: VTZTVSLNDXPQSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)CNC3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C17H17F3N4O
• Molecular Weight: 350.34 g/mol

Description

N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine, also known as PBF-509, is a small molecule inhibitor that has been developed for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.

Mechanism of Action

The mechanism of action of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine involves its binding to the ATP-binding site of CK2, which is a key regulator of many cellular processes such as cell proliferation, survival, and differentiation. By inhibiting CK2 activity, N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine can induce cell cycle arrest and apoptosis in cancer cells, as well as modulate the immune response by regulating the activity of immune cells such as T cells and macrophages.
Biochemical and Physiological Effects:
N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine can induce cell cycle arrest and apoptosis, as well as inhibit the migration and invasion of cancer cells. In addition, N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine has been shown to modulate the immune response by regulating the activity of T cells and macrophages, which play a key role in the pathogenesis of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine is its specificity for CK2, which makes it a promising candidate for the development of targeted therapies for cancer and autoimmune disorders. In addition, N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine has been shown to have good pharmacokinetic properties, including high oral bioavailability and good tissue penetration. However, one of the limitations of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine is its relatively low potency compared to other CK2 inhibitors, which may limit its efficacy in certain disease models.

Future Directions

There are several future directions for the development of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine and its analogs. One direction is to optimize the potency and specificity of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine by modifying its chemical structure and exploring new scaffolds. Another direction is to investigate the therapeutic potential of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine in combination with other drugs or immunotherapies, which may enhance its efficacy and reduce the risk of drug resistance. Finally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine in various disease models and patient populations.

Scientific Research Applications

N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine has been extensively studied for its potential therapeutic applications in various diseases. In cancer, N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine has been shown to inhibit the growth of tumor cells by targeting the protein kinase CK2, which is overexpressed in many types of cancer. In addition, N-[4-(pyrrolidin-1-ylcarbonyl)benzyl]-4-(trifluoromethyl)pyrimidin-2-amine has also been investigated for its anti-inflammatory and immunomodulatory effects, which make it a promising candidate for the treatment of autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.